Cas no 1890727-99-7 (O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine
• CAS No: 1890727-99-7
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6556928
• PubChem ID: 117104833
• Update Time: 2025-06-07

O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine
• 1890727-99-7
• EN300-1914662
• O-[2-(5-bromofuran-2-yl)propan-2-yl]hydroxylamine

• Inchi： 1S/C7H10BrNO2/c1-7(2,11-9)5-3-4-6(8)10-5/h3-4H,9H2,1-2H3
• InChI Key： PMLCDPRQDKUOSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)ON)O1

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4Ų

Additional information on O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine

Introduction to O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine (CAS No. 1890727-99-7)

O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine, identified by its Chemical Abstracts Service (CAS) number 1890727-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a furan ring substituted with a bromo group and an hydroxylamine moiety linked to a propan-2-yl side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The structural composition of O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine is highly relevant to modern drug discovery efforts. The furan ring, known for its electron-deficient nature, can participate in various organic transformations, including nucleophilic additions and cyclizations, which are pivotal in constructing complex molecular architectures. The bromo substituent on the furan ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. Meanwhile, the hydroxylamine group introduces both hydrophilicity and reactivity, making it a versatile building block for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the hydroxylamine moiety. Hydroxylamine derivatives have been reported to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain hydroxylamine-containing compounds can modulate enzyme activity by serving as substrates or inhibitors. The combination of these features in O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine suggests that it may serve as a precursor for developing novel therapeutic agents targeting specific disease pathways.

From a synthetic chemistry perspective, the preparation of O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine involves multi-step reactions that highlight the compound's synthetic utility. The synthesis typically begins with the bromination of 5-furfuryl alcohol to introduce the bromo group on the furan ring. Subsequently, nucleophilic substitution or addition reactions are employed to attach the propan-2-yl side chain. The introduction of the hydroxylamine group can be achieved through reductive amination or direct functionalization of an amine intermediate. These synthetic strategies underscore the compound's role as a versatile intermediate in constructing more complex molecules.

The chemical properties of O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine also make it relevant to materials science applications. For example, its ability to undergo cross-coupling reactions allows for the integration into polymers and coatings with tailored functionalities. Additionally, the presence of both polar and non-polar regions in its structure suggests potential applications in drug delivery systems, where it could serve as a linker between hydrophilic and lipophilic moieties.

Recent advancements in computational chemistry have further enhanced our understanding of how compounds like O-2-(5-bromofuran-2-yl)propan-2-ylhydroxylamine interact with biological targets. Molecular modeling studies have revealed that the spatial arrangement of its functional groups can influence binding affinity and specificity. These insights are particularly valuable in designing molecules with improved pharmacokinetic profiles and reduced off-target effects. By leveraging computational tools alongside experimental approaches, researchers can accelerate the discovery process and optimize lead compounds for clinical development.

The pharmaceutical industry has shown particular interest in exploring derivatives of O-2-(5-bromofuran-2-yl)propan-2-yhydroxymine, given its structural versatility and potential biological activity. Preclinical studies have begun to investigate how modifications to its core structure can modulate its pharmacological effects. For instance, replacing the hydroxylamine group with other nitrogen-containing heterocycles may alter its interaction with biological targets while retaining key pharmacophoric elements. Such modifications are essential for developing safer and more effective therapeutic agents.

Moreover, the environmental impact of synthesizing and handling compounds like O_22(55_bromofuran_22_ yl)_ propan_22_ylhy droxy lamine CAS NO18907 2799 7_ _is an important consideration_ _in modern research practices._ Sustainable synthetic routes_ _and green chemistry principles_ _are being increasingly adopted to minimize waste_ _and reduce hazardous byproducts._ These efforts align with global initiatives aimed at promoting responsible chemical manufacturing_ _and ensuring long-term environmental stewardship.

In conclusion, O_22(55_bromofuran_22_y l)_ propan_22_ylhy droxy lamine CAS NO18907 2799 7_ _represents a promising compound with diverse applications across pharmaceuticals_ _and materials science._ Its unique structural features_ _its reactivity profile_ _and its potential for further functionalization make it an attractive candidate for future research._ As advancements continue to be made in synthetic methodologies_ _computational biology_ _and green chemistry; this compound is likely to play an increasingly important role in developing innovative solutions to global challenges.